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Introduction

Supercritical fluid dyeing (SFD) utilizing carbon dioxide (scCO2) as the solvent medium
presents a sustainable and efficient alternative to conventional aqueous dyeing methods. This
technology eliminates the need for water, thereby eradicating wastewater effluent and reducing
energy consumption associated with drying textiles.[1][2][3][4] Disperse dyes, such as C.I.
Disperse Orange 30, are particularly well-suited for this process, especially for synthetic fibers
like polyester, due to their solubility in scCO2.[1] This document provides detailed application
notes and experimental protocols for the dyeing of polyester fabric with Disperse Orange 30
using supercritical CO2.

Principle of Supercritical CO2 Dyeing

The principle of supercritical CO2 dyeing lies in the unique properties of carbon dioxide above
its critical temperature (31.1 °C) and pressure (7.38 MPa). In its supercritical state, CO2
exhibits properties of both a liquid and a gas, allowing it to act as a solvent to dissolve nonpolar
dyes like Disperse Orange 30.[5] The supercritical fluid can efficiently penetrate the polymer
matrix of fibers, such as polyester, facilitating the diffusion of the dye molecules into the fiber.[5]
By manipulating temperature and pressure, the solvating power of the scCO2 and the dyeing
rate can be precisely controlled.[6][7] After the dyeing process, a simple depressurization
returns the CO2 to its gaseous state, leaving a dry, dyed textile and allowing for the collection
of residual dye and the recycling of the CO2.[4][8]
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Experimental Data
Dyeing Parameters and Color Strength

The following table summarizes typical experimental conditions and resulting color strength
(K/S values) for the supercritical CO2 dyeing of polyester with Disperse Orange 30. Higher
K/S values indicate a greater color yield.

Dye
Temperatur  Pressure . . Concentrati
Time (min) KIS Value Reference
e (°C) (MPa) on (%
o.w.f.)*
90+ 2 23+1 50 Not Specified 6.38 [9]
-~ Data not
95 30 up to 60 Not Specified N [6][8]
specified
a Equilibrium
120 20 60 Not Specified [9]
reached
N Good
80 - 140 17 -29 20 - 80 Not Specified [8]
performance

*9% o.w.f. = on the weight of fabric

Colorfastness Properties

The colorfastness of polyester fabrics dyed with Disperse Orange 30 in supercritical CO2 is
generally excellent.
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Fastness Test Rating (Grade 1-5) Dyeing Conditions Reference
Washing 5 90°C, 23 MPa, 50 min  [9]

Rubbing (Dry) 4-5 90°C, 23 MPa, 50 min  [9]

Rubbing (Wet) 4-5 90°C, 23 MPa, 50 min  [9]

Light 5-6 90°C, 23 MPa, 50 min  [9]

Staining 4-5 Not Specified [10]

Experimental Protocols
Materials and Equipment

» Fabric: Scoured and dried polyester (PET) fabric.
e Dye: C.I. Disperse Orange 30.
e Solvent: High-purity carbon dioxide (99.99%).[8]

o Apparatus: A high-pressure supercritical fluid dyeing vessel equipped with temperature and
pressure controls, a stirrer, and a system for introducing and releasing CO2.

Pre-Dyeing Preparation

o Fabric Scouring: The polyester fabric should be pre-cleaned (scoured) to remove any oils,
waxes, or other processing aids. This ensures uniform dye uptake.

o Fabric and Dye Preparation: Accurately weigh the dry polyester fabric sample. Weigh the
required amount of Disperse Orange 30 dye (e.g., 1-5% on the weight of the fabric).[9]

Supercritical CO2 Dyeing Protocol

o Loading the Vessel: Wrap the polyester fabric sample around a perforated stainless steel
holder and place it inside the high-pressure dyeing vessel. Place the weighed Disperse
Orange 30 powder at the bottom of the vessel.[3]
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Sealing and Purging: Seal the vessel securely. Purge the vessel with gaseous CO2 to
remove any air.

Heating: Heat the vessel to the desired dyeing temperature (e.g., 90-120°C).[1][9]

Pressurization: Once the target temperature is reached, introduce liquid CO2 into the vessel.
A pump is used to increase the pressure to the desired level (e.g., 20-25 MPa) to bring the
CO2 into its supercritical state.[1][9]

Dyeing Cycle: Start the stirrer to ensure proper circulation of the supercritical fluid and
dissolved dye. Maintain the set temperature and pressure for the desired dyeing duration
(e.g., 45-60 minutes).[9]

Depressurization and Rinsing: After the dyeing time has elapsed, stop the heating and
stirring. Slowly release the pressure. The CO2 will transition to a gas, and the undissolved
dye will precipitate out. The gaseous CO2 can be vented or recycled. A rinsing step can be
performed by introducing fresh supercritical CO2 at a lower pressure to remove any excess
dye from the fabric surface.[9]

Sample Removal: Once the vessel has returned to ambient pressure and temperature, open
it and remove the dyed polyester fabric. The fabric will be dry and ready for post-dyeing
analysis.

Diagrams
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Preparation

Weigh Polyester Fabric Weigh Disperse Orange 30

Supercritical CO2 Dyeing Process

Load Fabric and Dye into Vessel

Seal and Purge Vessel with Gaseous CO2

i

Heat to Dyeing Temperature (e.g., 90-120°C)

i

Pressurize with CO2 to Supercritical State (e.g., 20-25 MPa)

i

Hold at Temperature and Pressure with Stirring (Dyeing Cycle)

i

Depressurize to Vent CO2

i

Remove Dry, Dyed Fabric

Post-Dyeing Analysis

Color Strength (K/S) Measurement | »| Colorfastness Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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